4-ethoxy-N,3-dimethyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide

• IUPAC Name: 4-ethoxy-N,3-dimethyl-N-(2-oxo-2-piperidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C17H26N2O4S/c1-4-23-16-9-8-15(12-14(16)2)24(21,22)18(3)13-17(20)19-10-6-5-7-11-19/h8-9,12H,4-7,10-11,13H2,1-3H3
• InChI Key: UFISJONSVPTEJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N(C)CC(=O)N2CCCCC2)C
• Molecular Formula: C17H26N2O4S
• Molecular Weight: 354.5 g/mol

Description

4-ethoxy-N,3-dimethyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 4-ethoxy-N,3-dimethyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide involves the inhibition of certain enzymes and receptors, particularly those involved in the regulation of inflammation and pain. It has been found to have a high affinity for the cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-ethoxy-N,3-dimethyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide include the reduction of inflammation and pain. It has also been found to have potential anti-cancer properties, as it inhibits the growth of certain cancer cells. However, further research is needed to fully understand its effects on the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-ethoxy-N,3-dimethyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide in lab experiments is its potential as a drug candidate. Its inhibitory effects on certain enzymes and receptors make it a promising candidate for the development of drugs for the treatment of inflammation, pain, and cancer. However, its limitations include its potential toxicity and the need for further research to fully understand its effects on the body.

Future Directions

There are several future directions for the research on 4-ethoxy-N,3-dimethyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide. One direction is to further investigate its potential as a drug candidate for the treatment of inflammation, pain, and cancer. Another direction is to study its effects on other enzymes and receptors in the body. Additionally, research can be conducted on its potential toxicity and side effects, as well as its pharmacokinetics and pharmacodynamics. Overall, the potential applications of this compound in scientific research are vast and require further investigation.

Scientific Research Applications

4-ethoxy-N,3-dimethyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been used in various scientific research studies due to its potential applications in pharmacology and biochemistry. It has been found to have inhibitory effects on certain enzymes and receptors, which makes it a potential candidate for drug development.